1-(Tert-butyl)-3-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)urea

• IUPAC Name: 1-tert-butyl-3-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]urea
• InChI: InChI=1S/C18H30N4O4S/c1-18(2,3)20-17(23)19-9-14-27(24,25)22-12-10-21(11-13-22)15-5-7-16(26-4)8-6-15/h5-8H,9-14H2,1-4H3,(H2,19,20,23)
• InChI Key: QGJYEQSLHQDNHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NCCS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)OC
• Molecular Formula: C18H30N4O4S
• Molecular Weight: 398.5 g/mol

Description

1-(Tert-butyl)-3-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)urea is a chemical compound that belongs to the class of sulfonylureas. It has been widely used in scientific research for its potential therapeutic applications.

Scientific Research Applications

Crystal Structure and Computational Studies

• Kumara et al. (2017) synthesized new compounds related to piperazine derivatives and confirmed their structures via single crystal X-ray diffraction. Computational density functional theory (DFT) calculations were performed to understand the electrophilic and nucleophilic reactive sites of the molecules, which could provide insights into the reactivity and potential applications of similar compounds in materials science or drug design (Kumara et al., 2017).

Potential Anti-malarial Agents

• Cunico et al. (2009) reported on the crystal structures of piperazine derivatives with anti-malarial activity. Understanding the structural basis of their activity could aid in the design of new anti-malarial drugs or other therapeutic agents targeting similar biological pathways (Cunico et al., 2009).

TRPV1 Antagonists for Pain Management

• Nie et al. (2020) explored the chemical modification of a urea-based TRPV1 antagonist to discover novel analogs with improved pharmacological profiles. This research is significant for developing new treatments for chronic pain by targeting the TRPV1 receptor, highlighting the importance of chemical modifications in drug development (Nie et al., 2020).

Analytical Derivatization in Liquid Chromatography

• Wu et al. (1997) synthesized a novel sulfonate reagent for analytical derivatization in liquid chromatography. This reagent enhances the detection sensitivity of analytes, showcasing the role of piperazine derivatives in improving analytical methods in chemistry (Wu et al., 1997).

Synthesis and Characterization for Biological Evaluation

• Sanjeevarayappa et al. (2015) focused on the synthesis, characterization, and biological evaluation of a tert-butyl piperazine-1-carboxylate derivative. This study, involving X-ray diffraction and in vitro testing, demonstrates the potential of piperazine derivatives in developing new therapeutic agents with antibacterial and anthelmintic activities (Sanjeevarayappa et al., 2015).